(5-Chlorothiophen-2-yl)(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)methanone

• IUPAC Name: (5-chlorothiophen-2-yl)-[3-(2,2,2-trifluoroethoxy)azetidin-1-yl]methanone
• InChI: InChI=1S/C10H9ClF3NO2S/c11-8-2-1-7(18-8)9(16)15-3-6(4-15)17-5-10(12,13)14/h1-2,6H,3-5H2
• InChI Key: QJQBXUUTSNAUHX-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC=C(S2)Cl)OCC(F)(F)F
• Molecular Formula: C10H9ClF3NO2S
• Molecular Weight: 299.70 g/mol

Description

(5-Chlorothiophen-2-yl)(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)methanone, also known as CTAM, is a chemical compound that has gained attention in the scientific community for its potential applications in drug discovery and development. CTAM is a member of the azetidine class of compounds, which are known for their diverse pharmacological properties.

Scientific Research Applications

Synthesis and Characterization

• Novel compounds similar to "(5-Chlorothiophen-2-yl)(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)methanone" have been synthesized and characterized using spectral analysis and density functional theory (DFT). These studies provide insights into the molecular structure, vibrational spectra, and thermodynamic stability of the compounds, aiding in understanding their reactivity and potential applications in scientific research (Shahana & Yardily, 2020).

Biological Evaluation

• The synthesis of related compounds has led to the development of potential PET agents for imaging LRRK2 enzyme in Parkinson's disease, demonstrating the application of these compounds in neurodegenerative disease research (Wang, Gao, Xu, & Zheng, 2017).

• Some derivatives have been evaluated for their antimicrobial activity, showing interesting results that highlight their potential use in developing new antibacterial agents (Chaudhari, 2012).

Antioxidant Properties

• The antioxidant properties of similar compounds have been explored, indicating their potential as effective antioxidants. This suggests applications in pharmaceuticals and nutraceuticals, where antioxidant activity is beneficial (Çetinkaya, Göçer, Menzek, & Gülçin, 2012).

Molecular Docking and DFT Studies

• Research has also focused on molecular docking and DFT studies to explore the antibacterial activity and structural analysis of these compounds, further demonstrating their relevance in scientific research aimed at discovering new therapeutic agents (Abosadiya et al., 2018).

Catalytic Asymmetric Addition

• Enantiopure derivatives have been evaluated for catalytic asymmetric addition of organozinc reagents to aldehydes, showcasing the compounds' utility in synthetic organic chemistry and the development of chiral molecules (Wang et al., 2008).